Cas no 1217699-77-8 ((R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid)

• Product Name: (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid
• CAS No: 1217699-77-8
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 3164654
• PubChem ID: 118704940
• Update Time: 2025-05-25

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-hydroxymethyl-propionic acid
• SCHEMBL23795237
• (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-hydroxypropanoic acid
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid
• 1217699-77-8
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoicacid
• Fmoc-(R)-3-amino-2-(hydroxymethyl)propanoic acid
• CS-0097214
• FD10254
• Fmoc-(R)-3-amino-2-(hydroxymethyl)propanoicacid

• MDL： MFCD12198207
• Inchi： 1S/C19H19NO5/c21-10-12(18(22)23)9-20-19(24)25-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17,21H,9-11H2,(H,20,24)(H,22,23)/t12-/m1/s1
• InChI Key： FMHKZVWJLHODIG-GFCCVEGCSA-N
• SMILES： O(C(NC[C@@H](C(=O)O)CO)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 341.12632271Da
• Monoisotopic Mass: 341.12632271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid

Introduction to (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic Acid (CAS No. 1217699-77-8)

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid, with the CAS number 1217699-77-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable asset in the quest for novel therapeutic agents.

The molecular structure of this compound features a complex arrangement of functional groups, including a fluorenylmethoxy moiety and an aminocarbonyl group. These structural elements contribute to its unique chemical properties and biological interactions. The presence of the fluorene ring system enhances its solubility and stability, while the amino and carboxylic acid functionalities allow for diverse interactions with biological targets.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The (R)-configuration of this compound is particularly noteworthy, as it ensures high enantiomeric purity, which is crucial for achieving optimal pharmacological effects. The stereochemical specificity of this molecule makes it an attractive candidate for further investigation in drug discovery.

One of the most compelling aspects of (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural framework to design novel molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in developing inhibitors targeting specific enzymes involved in metabolic pathways.

The compound's ability to interact with biological targets has also been explored in the context of anticancer research. Preliminary studies suggest that derivatives of this molecule may exhibit inhibitory effects on key proteins involved in cell proliferation and survival. These findings have opened up new avenues for investigating potential therapeutic strategies against various types of cancer.

Furthermore, the hydroxymethyl group in the molecular structure provides a site for further functionalization, allowing researchers to tailor the properties of the compound for specific applications. This flexibility has made it a valuable tool in synthetic chemistry, enabling the creation of libraries of diverse molecules for high-throughput screening.

The synthesis of (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, have been employed to achieve the desired enantiomeric excess. These methodologies highlight the compound's complexity and the sophistication required in its preparation.

Recent advancements in analytical chemistry have facilitated detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided invaluable insights into its structure and conformational dynamics. These data are essential for understanding its behavior in biological systems and optimizing its pharmacological properties.

The pharmacokinetic profile of (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid is another critical area of investigation. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) properties to assess its potential as a drug candidate. Preliminary findings indicate that the compound exhibits favorable solubility and stability under physiological conditions, suggesting its suitability for oral administration.

In conclusion, (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(hydroxymethyl)propanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.